- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Linear 1,3-diarylpropanoids
Linear 1,3-diarylpropanoids are a class of organic compounds characterized by the presence of a propanoid (three-carbon) backbone and two aromatic ring substituents attached at the 1- and 3-positions. These molecules exhibit diverse structural features that make them valuable in various applications, including pharmaceuticals and natural products.
The structure of linear 1,3-diarylpropanoids typically follows the formula C3H5(Ar)2, where Ar represents an aromatic ring group such as phenyl or naphthyl. Due to their unique chemical properties, these compounds can undergo a range of transformations, including electrophilic substitution reactions at the aromatic sites.
In drug discovery and development, 1,3-diarylpropanoids have shown potential as inhibitors of various enzyme activities. For instance, they have been studied for their ability to modulate kinase activity, which is crucial in treating diseases like cancer and inflammatory disorders. Additionally, these compounds can act as scaffolds for further optimization and modification to enhance their therapeutic efficacy.
Overall, the structural flexibility and functional diversity of linear 1,3-diarylpropanoids make them promising candidates for a wide array of applications in both academia and industry.
-
N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
-
The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
-
Synthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical BiopharmaceuticalsSynthesis, Characterization, and Pharmacological Evaluation of 44'-Dimethyltriphenylamine Derivatives in Chemical Biopharmaceuticals Introduction to 44'-Dimethyltriphenylamine Derivatives The field of medicinal chemistry has seen significant advancements with the development of novel chemical entities that exhibit potent biological activity. Among these, 44'-dimethyltriphenylamine derivatives have...
-
Synthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical BiopharmaceuticalsSynthesis and Biological Activity of 2-Chloro-4-FluoroBenzaldehyde: A Novel Lead in Chemical Biopharmaceuticals Introduction to 2-Chloro-4-FluoroBenzaldehyde 2-Chloro-4-FluoroBenzaldehyde (2C4FB) is a synthetic aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activity. This compound,...
-
2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
